Cas no 2228515-50-0 (1-amino-4-fluoro-4-methylpentan-2-ol)

• Product Name: 1-amino-4-fluoro-4-methylpentan-2-ol
• CAS No: 2228515-50-0
• MF: C₆H₁₄FNO
• MW: 135.17986536026
• CID: 5952836
• PubChem ID: 165780870
• Update Time: 2023-12-27

1-amino-4-fluoro-4-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-fluoro-4-methylpentan-2-ol
• 2228515-50-0
• EN300-1767918

• Inchi： 1S/C6H14FNO/c1-6(2,7)3-5(9)4-8/h5,9H,3-4,8H2,1-2H3
• InChI Key： DEOUTDFUOMDSLX-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC(CN)O

Computed Properties

• Exact Mass: 135.105942232g/mol
• Monoisotopic Mass: 135.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų